Cas no 910399-87-0 (2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine)

• Product Name: 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine
• CAS No: 910399-87-0
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 5703527
• PubChem ID: 55253425
• Update Time: 2025-06-14

2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS006287950
• EN300-1963532
• 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine
• 2-(4,6-dichloropyrimidin-5-yl)ethanamine
• 910399-87-0
• 5-Pyrimidineethanamine, 4,6-dichloro-

• Inchi： 1S/C6H7Cl2N3/c7-5-4(1-2-9)6(8)11-3-10-5/h3H,1-2,9H2
• InChI Key： NYHGYGSZTCWIJK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CCN

Computed Properties

• Exact Mass: 191.0017026g/mol
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine

Comprehensive Overview of 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine (CAS No. 910399-87-0): Properties, Applications, and Industry Insights

The compound 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine (CAS No. 910399-87-0) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. Its molecular structure, featuring a dichloropyrimidine core linked to an ethylamine group, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its properties, synthesis pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine exhibits unique reactivity due to the electron-withdrawing effects of the chlorine substituents on the pyrimidine ring. Researchers frequently explore its role in cross-coupling reactions, a hot topic in catalysis research. Recent studies highlight its potential in designing kinase inhibitors, aligning with the growing demand for targeted cancer therapies. The compound’s amine functionality also enables conjugation with carboxylic acids or aldehydes, making it valuable for proteolysis-targeting chimera (PROTAC) development—a breakthrough in degradation therapeutics.

From an industrial perspective, CAS 910399-87-0 is gaining traction in high-throughput screening libraries. Its scaffold diversity addresses the need for novel small-molecule modulators, a frequent search query among medicinal chemists. Sustainability-conscious manufacturers are also investigating solvent-free synthesis methods for this compound, reflecting the shift toward eco-friendly processes. Analytical techniques like HPLC-MS and NMR are critical for quality control, ensuring compliance with ICH guidelines—a key concern for regulatory bodies.

The agrochemical sector leverages 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine as a precursor for herbicide-resistant formulations. With global attention on crop yield optimization, this compound’s role in developing selective herbicides aligns with precision agriculture trends. Additionally, its stability under UV exposure makes it suitable for outdoor applications, a feature often queried in patent databases.

Future directions include exploring computational modeling to predict its interactions with biological targets—a topic surging in AI-aided drug design forums. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modifiable sites offer ample opportunities for innovation. Its logP value and bioavailability profiles are also under scrutiny, addressing frequent searches on ADME properties in pharmacokinetics.

In summary, 2-(4,6-dichloropyrimidin-5-yl)ethan-1-amine (CAS No. 910399-87-0) bridges multiple disciplines, from drug discovery to sustainable agriculture. Its adaptability to modern synthetic methodologies and alignment with industry megatrends solidify its position as a compound of enduring scientific interest.